Cas no 33493-30-0 (dimethyl 4-methylbenzoylphosphonate)

• Product Name: dimethyl 4-methylbenzoylphosphonate
• CAS No: 33493-30-0
• MF: C₁₀H₁₃O₄P
• MW: 228.181584119797
• CID: 918026
• PubChem ID: 298019
• Update Time: 2025-04-19

dimethyl 4-methylbenzoylphosphonate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-methylbenzoylphosphonate
• dimethoxyphosphoryl-(4-methylphenyl)methanone
• < 4-Methyl-benzoyl> -phosphonsaeure-dimethylester
• AC1L6SIB
• dimethyl 4-methyl-benzoylphosphonate
• Dimethyl(p-toluoyl)phosphonat
• Dimethyl-p-methylbenzoylphosphonat
• NSC169644
• p-MeC6H4C(O)P(O)(OMe)2
• p-Methylbenzoyl-dimethyl-phosphonat
• SCHEMBL776346
• 33493-30-0
• (4-Methyl-benzoyl)-phosphonic acid dimethyl ester
• NSC-169644
• DTXSID70305195
• AKOS004907041

• Inchi： 1S/C10H13O4P/c1-8-4-6-9(7-5-8)10(11)15(12,13-2)14-3/h4-7H,1-3H3
• InChI Key： ADISLPDXEVFBEO-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(C)=CC=1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 228.05519
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 312.5°C at 760 mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.5
• PSA: 52.6
• LogP: 2.62110